Cas no 10118-54-4 (1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI))

• Product Name: 1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI)
• CAS No: 10118-54-4
• MF: C₂₈H₃₅N₃O₆
• MW: 509.594007730484
• CID: 232827
• PubChem ID: 255682
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI)
• 1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-y
• ethyl 5-[bis(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-2,4-dimethylpyrrole-3-carboxylate
• 2,4,2',4',2'',4''-hexamethyl-1H,1'H,5''H-5,5',5''-methanediylylidene-tris-pyrrole-3-carboxylic acid triethyl ester
• 2,4,2',4'-Tetramethyl-5,5'-(4-aethoxycarbonyl-3,5-dimethyl-pyrrol-2-ylidenmethandiyl)-bis-pyrrol-3-carbonsaeure-diaethylester
• AC1L5SYC
• AC1Q63LH
• AG-K-46380
• AR-1I4577
• CTK3J9597
• diethyl 5,5'-{[4-(ethoxycarbonyl)-3,5-dimethyl-2h-pyrrol-2-ylidene]methanediyl}bis(2,4-dimethyl-1h-pyrrole-3-carboxylate)
• NSC81375
• Tris-<
• NSC-81375
• Diethyl 5,5'-{[4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methylene}bis(2,4-dimethyl-1H-pyrrole-3-carboxylate)
• DTXSID50292296
• 10118-54-4

• Inchi： 1S/C28H35N3O6/c1-10-35-26(32)19-13(4)23(29-16(19)7)22(24-14(5)20(17(8)30-24)27(33)36-11-2)25-15(6)21(18(9)31-25)28(34)37-12-3/h29-30H,10-12H2,1-9H3
• InChI Key： XCJYCVPCODWPOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(=C1C)/C(=C1\C(C)=C(C(=O)OCC)C(C)=N\1)/C1=C(C)C(C(=O)OCC)=C(C)N1)=O

Computed Properties

• Exact Mass: 507.23709
• Monoisotopic Mass: 509.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 702.4°Cat760mmHg
• Flash Point: 378.6°C
• Refractive Index: 1.58
• PSA: 122.84
• LogP: 4.47890